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Compound of Interest

Compound Name:
2,4-Dichloro-5-

methylbenzaldehyde

CAS No.: 63525-12-2

Cat. No.: B2995549

Get Quote

CAS Number: 63525-12-2 Formula: C₈H₆Cl₂O Molecular Weight: 189.04 g/mol [1]

Part 1: Core Directive & Hazard Profile
As researchers, we often treat disposal as an afterthought, yet the end-of-life management of

chlorinated aromatics like 2,4-Dichloro-5-methylbenzaldehyde is critical for both safety and

regulatory compliance.[1] Unlike simple organic solvents, this compound presents specific

challenges due to its halogenated nature.[2][3] Upon combustion, it generates hydrogen

chloride (HCl) gas, necessitating specialized incineration protocols.

Operational Reality: You cannot simply pour this down the drain or mix it with your standard

acetone/ethanol waste stream. Doing so violates EPA regulations (in the US) and endangers

facility infrastructure.

Hazard Identification (GHS Classification)
Based on structural analogs (e.g., 2,4-Dichlorobenzaldehyde) and functional group reactivity.[1]
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Hazard Class Category Hazard Statement
Operational
Implication

Skin/Eye Irritation Cat 2/2A H315 / H319

PPE Mandatory:

Nitrile gloves (0.11mm

min) and safety

goggles are non-

negotiable during

waste transfer.

Acute Toxicity Cat 4 (Oral) H302

Ingestion Risk: Wash

hands immediately

after removing gloves.

Aquatic Toxicity Chronic H411/H412

Zero Discharge:

Absolute prohibition

on sink disposal.

Part 2: Pre-Disposal Handling & Segregation
The most common error in laboratory waste management is improper segregation. 2,4-
Dichloro-5-methylbenzaldehyde must be classified as Halogenated Organic Waste.[1]

The "Halogenated" Rule
Disposal facilities use different incineration kilns for halogenated vs. non-halogenated waste.

Non-Halogenated (e.g., Acetone, Methanol): Burned for energy recovery (Fuel Blending).

Halogenated (This Compound): Requires High-Temperature Incineration (approx. 1100°C)

with acid gas scrubbers to neutralize the HCl byproducts.[1]

Critical Protocol:

Do NOT mix with oxidizers (e.g., Nitric Acid, Peroxides). Aldehydes can oxidize

exothermically to carboxylic acids (e.g., 2,4-dichloro-5-methylbenzoic acid).[1]

Do NOT mix with strong bases. The Cannizzaro reaction or polymerization can occur,

generating heat and pressure in the waste container.
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Visual Guide: Waste Segregation Logic
The following decision matrix illustrates how to categorize this chemical in your lab's waste

stream.

Waste Generation:
2,4-Dichloro-5-methylbenzaldehyde

Physical State?

Solid / Pure Substance

Powder/Crystals

Dissolved in Solvent

Solution

Contaminated Debris
(Gloves, Wipes)

Consumables

Stream A: Solid Hazardous Waste
(Tag: Toxic, Irritant)

Is Solvent Halogenated?
(e.g., DCM, Chloroform)

Stream D: Solid Debris Waste
(Double Bagged)

Stream B: Halogenated Solvent Waste
(Tag: Halogenated, Toxic)

Yes (or if >1% Halogen)

Stream C: Non-Halogenated Waste
(ONLY if <1% Halogen content)

No (Trace Only)

Click to download full resolution via product page

Figure 1: Decision logic for segregating 2,4-Dichloro-5-methylbenzaldehyde waste streams

to ensure regulatory compliance.

Part 3: Detailed Disposal Procedures
Scenario A: Disposal of Pure Solid or Expired Reagent
Applicable for: Old reagent bottles, reaction byproducts, or surplus solid.[1]

Container Selection: Use the original container if intact. If transferring, use a Wide-Mouth

High-Density Polyethylene (HDPE) jar.[1] Avoid metal containers as chlorinated acids
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(degradation products) can corrode them.

Labeling: Attach a hazardous waste tag.

Constituents: "2,4-Dichloro-5-methylbenzaldehyde".[1][4][5][6]

Hazards: Check "Toxic" and "Irritant".

Storage: Store in a Satellite Accumulation Area (SAA) inside a secondary containment tray

until pickup.

Scenario B: Disposal of Reaction Mixtures (Liquid)
Applicable for: Mother liquors, extraction solvents containing the compound.[1]

Compatibility Check: Ensure the solution pH is between 4 and 10. Neutralize extreme acids

or bases before adding to the solvent waste carboy to prevent drum pressurization.

Solvent Stream: Pour into the Halogenated Waste carboy (typically red or yellow safety cans

in many labs).

Note: Even if the solvent is Ethanol (non-halogenated), the presence of significant 2,4-
Dichloro-5-methylbenzaldehyde (>1-2%) usually reclassifies the entire mixture as

halogenated for incineration purposes.[1]

Log It: Record the volume added on the waste log sheet attached to the carboy.

Scenario C: Spill Cleanup Protocol
Applicable for: Accidental benchtop spills.

Isolate: Evacuate the immediate area. Post "Do Not Enter" signage.

PPE Up: Wear nitrile gloves (double glove recommended), lab coat, and safety goggles. If

powder is airborne, use an N95 or P100 respirator.

Contain:
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Solids: Gently cover with wet paper towels to prevent dust generation, then scoop into a

disposal bag.

Liquids: Surround with an inert absorbent (Vermiculite or Universal Absorbent Pads). Do

NOT use sawdust (combustible).

Clean: Wipe the area with soap and water.[7] Collect all wipes as solid hazardous waste.

Part 4: Regulatory Compliance (RCRA)
In the United States, this compound is not explicitly "P-Listed" (Acutely Hazardous) or "U-

Listed" (Toxic Waste) by name under 40 CFR 261.33. However, it is regulated as a

Characteristic Hazardous Waste if it exhibits:

Toxicity: If the waste stream fails TCLP (unlikely for this specific aldehyde, but possible).

Ignitability: If in a flammable solvent (Flash point <60°C).

Best Practice: Always manage it as Non-RCRA Regulated Hazardous Waste (unless mixed

with listed solvents) to ensure it is incinerated rather than landfilled.

Spill Response Workflow
The following diagram outlines the immediate response steps to minimize exposure and

containment breach.

1. Alert & Evacuate
(Secure Area)

2. Assess Hazard
(Qty > 100g? Aerosol?)

3. Don PPE
(Gloves, Goggles, Lab Coat)Manageable

EHS Support

High Risk/Large Spill

4. Containment
(Vermiculite/Pads)

5. Collection
(Scoop to HDPE Bag)

6. Decontamination
(Soap/Water Wash)

Click to download full resolution via product page

Figure 2: Step-by-step spill response protocol for chlorinated aldehydes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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